molecular formula C33H23N B15385177 4a-Methyl-1,3,9-triphenylfluorene-4-carbonitrile CAS No. 10229-34-2

4a-Methyl-1,3,9-triphenylfluorene-4-carbonitrile

Cat. No.: B15385177
CAS No.: 10229-34-2
M. Wt: 433.5 g/mol
InChI Key: XTNILCNQOGYDCC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4a-Methyl-1,3,9-triphenylfluorene-4-carbonitrile (CAS: 10229-34-2) is a polycyclic aromatic hydrocarbon (PAH) derivative featuring a fluorene backbone substituted with methyl, phenyl, and nitrile groups. Its structure combines rigidity from the fluorene core with functional versatility due to electron-withdrawing (nitrile) and electron-donating (phenyl) substituents, making it relevant in materials science and catalysis . The compound’s synthesis typically involves cyanation reactions under controlled conditions, as demonstrated in historical studies .

Properties

CAS No.

10229-34-2

Molecular Formula

C33H23N

Molecular Weight

433.5 g/mol

IUPAC Name

4a-methyl-1,3,9-triphenylfluorene-4-carbonitrile

InChI

InChI=1S/C33H23N/c1-33-29-20-12-11-19-26(29)31(25-17-9-4-10-18-25)32(33)28(24-15-7-3-8-16-24)21-27(30(33)22-34)23-13-5-2-6-14-23/h2-21H,1H3

InChI Key

XTNILCNQOGYDCC-UHFFFAOYSA-N

Canonical SMILES

CC12C3=CC=CC=C3C(=C1C(=CC(=C2C#N)C4=CC=CC=C4)C5=CC=CC=C5)C6=CC=CC=C6

Origin of Product

United States

Comparison with Similar Compounds

Structural Features

  • 4a-Methyl-1,3,9-triphenylfluorene-4-carbonitrile : The fluorene core is substituted at the 4a-position with a methyl group and at the 1,3,9-positions with phenyl groups. The 4-position bears a nitrile, enhancing electronic delocalization .
  • 9-Benzylidenefluorene (IIa) : Lacks the nitrile group and methyl substitution but includes a benzylidene moiety at the 9-position. This structural difference reduces electron-withdrawing effects, impacting reactivity in cyanation reactions .
  • Biphenyl-Substituted Carbonitriles (e.g., B5A, B6A) : These feature biphenyl backbones with nitrile groups and variable substituents (e.g., methylsulfonyl, trifluoromethyl). Their planar structures contrast with the fused fluorene system, affecting π-conjugation and solubility .
Table 1: Structural Comparison
Compound Core Structure Key Substituents Electronic Effects
4a-Methyl-1,3,9-triphenylfluorene-4-carbonitrile Fluorene 4a-CH₃, 1,3,9-Ph, 4-CN Mixed donor/acceptor
9-Benzylidenefluorene (IIa) Fluorene 9-Benzylidene Electron-donating
Biphenyl Derivatives (B5A, B6A) Biphenyl 4,6-Dicarbonitrile, aryl substituents Strong electron-withdrawing (e.g., CF₃)

Physicochemical and Functional Properties

  • Thermal Stability : The fluorene derivative exhibits high thermal stability due to its fused aromatic system, contrasting with biphenyl carbonitriles, which may decompose at lower temperatures due to less rigid structures .
  • Catalytic Activity : Biphenyl derivatives (e.g., B7A with CF₃ groups) show enhanced catalytic performance in electron-deficient environments, whereas the fluorene derivative’s mixed electronic profile suits broader substrate scope .
  • Solubility: The nitrile group in the fluorene derivative improves solubility in polar aprotic solvents (e.g., DMF), whereas non-polar substituents in biphenyl analogs limit solubility .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.